2-(4-methoxyphenyl)-N-[3-(2-phenyl-1,3-thiazol-4-yl)phenyl]acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[3-(2-phenyl-1,3-thiazol-4-yl)phenyl]acetamide
• InChI: InChI=1S/C24H20N2O2S/c1-28-21-12-10-17(11-13-21)14-23(27)25-20-9-5-8-19(15-20)22-16-29-24(26-22)18-6-3-2-4-7-18/h2-13,15-16H,14H2,1H3,(H,25,27)
• InChI Key: RXUVRGBMOLCMPF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=CC=CC(=C2)C3=CSC(=N3)C4=CC=CC=C4
• Molecular Formula: C24H20N2O2S
• Molecular Weight: 400.5 g/mol

Description

2-(4-methoxyphenyl)-N-[3-(2-phenyl-1,3-thiazol-4-yl)phenyl]acetamide, also known as MPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. MPTA belongs to the class of thiazole-based compounds, which have been found to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and antimicrobial properties.

Mechanism of Action

The exact mechanism of action of 2-(4-methoxyphenyl)-N-[3-(2-phenyl-1,3-thiazol-4-yl)phenyl]acetamide is not fully understood. However, it has been suggested that this compound exerts its anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. Moreover, this compound has been found to induce apoptosis in cancer cells by activating the caspase-dependent pathway. Additionally, this compound has been reported to inhibit the growth of bacterial cells by disrupting the cell membrane integrity.
Biochemical and Physiological Effects:
This compound has been found to possess significant biochemical and physiological effects. It has been reported to reduce the levels of inflammatory markers, such as C-reactive protein and erythrocyte sedimentation rate, in animal models of inflammation. Moreover, this compound has been found to inhibit the growth of tumor cells and induce apoptosis in cancer cells. Additionally, this compound has been reported to exhibit antibacterial activity by disrupting the cell membrane integrity of bacterial cells.

Advantages and Limitations for Lab Experiments

2-(4-methoxyphenyl)-N-[3-(2-phenyl-1,3-thiazol-4-yl)phenyl]acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has been found to possess significant biological activities, which make it a potential candidate for drug development. Moreover, this compound has been reported to exhibit low toxicity in animal models, which makes it a safe compound for further studies. However, the limitations of this compound include its poor solubility in water, which makes it challenging to administer in vivo.

Future Directions

There are several future directions for the study of 2-(4-methoxyphenyl)-N-[3-(2-phenyl-1,3-thiazol-4-yl)phenyl]acetamide. Firstly, further studies are required to elucidate the exact mechanism of action of this compound in different biological systems. Secondly, the potential applications of this compound in the treatment of various diseases, such as cancer and inflammation, need to be explored further. Thirdly, the development of more water-soluble derivatives of this compound could enhance its efficacy in vivo. Finally, the development of novel drug delivery systems for this compound could further enhance its therapeutic potential.
Conclusion:
In conclusion, this compound is a thiazole-based compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been found to possess significant anti-inflammatory, antitumor, and antimicrobial properties. The synthesis of this compound involves the condensation reaction of 2-phenyl-1,3-thiazole-4-carboxaldehyde with 4-methoxyaniline. The exact mechanism of action of this compound is not fully understood, but it has been suggested to inhibit the production of pro-inflammatory cytokines, induce apoptosis in cancer cells, and disrupt the cell membrane integrity of bacterial cells. This compound has several advantages for lab experiments, including its ease of synthesis and low toxicity. However, the limitations of this compound include its poor solubility in water. There are several future directions for the study of this compound, including the elucidation of its mechanism of action, exploration of its potential applications in the treatment of various diseases, development of more water-soluble derivatives, and the development of novel drug delivery systems.

Scientific Research Applications

2-(4-methoxyphenyl)-N-[3-(2-phenyl-1,3-thiazol-4-yl)phenyl]acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to possess significant anti-inflammatory activity, which makes it a potential candidate for the treatment of various inflammatory diseases, such as rheumatoid arthritis and asthma. Moreover, this compound has been found to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been reported to possess antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.